Cas no 1334493-61-6 (3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid
• CAS No: 1334493-61-6
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• MDL: MFCD20232757
• CID: 5149276
• PubChem ID: 82372117
• Update Time: 2025-05-24

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-222898
• 1334493-61-6
• 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-3-phenylpropanoic acid
• 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid

• MDL： MFCD20232757
• Inchi： 1S/C19H27NO4/c1-19(2,3)24-18(23)20-11-9-15(10-12-20)16(13-17(21)22)14-7-5-4-6-8-14/h4-8,15-16H,9-13H2,1-3H3,(H,21,22)
• InChI Key： WXIAPEOJSVZDDR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C1C=CC=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 333.19400834g/mol
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid: A Comprehensive Overview

The compound 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid, with CAS No. 1334493-61-6, is a significant molecule in the field of organic chemistry. This compound is notable for its unique structure, which combines a piperidine ring with a tert-butoxy carbonyl group and a phenylpropanoic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in various areas, including pharmaceuticals and materials science.

Piperidine is a six-membered cyclic amine, and its derivatives are widely studied due to their biological activities. In this compound, the piperidine ring is substituted at the 4-position with a tert-butoxy carbonyl group. The tert-butoxy carbonyl group (BOC) is a common protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it may play a role in controlling the reactivity of the piperidine ring during synthesis or in biological systems.

The phenylpropanoic acid moiety adds another layer of complexity to this molecule. Phenylpropanoic acids are known for their ability to participate in various biochemical pathways and have been implicated in processes such as inflammation and cell signaling. The integration of this group into the compound may enhance its bioavailability or target specificity.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the potential of piperidine derivatives as inhibitors of certain enzymes involved in neurodegenerative diseases. The tert-butoxy carbonyl group has been shown to improve the stability and solubility of such molecules, making them more suitable for therapeutic applications.

In addition to its biological relevance, 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid has also been studied for its material properties. Its unique structure allows it to form stable crystalline complexes, which could be useful in the development of new materials for electronic devices or sensors.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater precision.

The phenylpropanoic acid component of this molecule has also been a focus of recent research. Scientists have investigated its role in lipid metabolism and its potential as a precursor for bioactive lipids. These findings suggest that 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid could be a valuable tool in studying metabolic pathways and developing new treatments for metabolic disorders.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-phenylpropanoic acid is a multifaceted compound with significant potential in both biological and materials research. Its unique structure and functional groups make it an attractive candidate for further investigation, particularly in light of recent advances in synthetic methods and biological applications.